Cas no 61168-98-7 (Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate)

• Product Name: Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate
• CAS No: 61168-98-7
• MF: C₁₁H₁₂FIN₂O₅
• MW: 398.126258850098
• CID: 489927
• PubChem ID: 10023750
• Update Time: 2025-04-19

Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate
• [(2S,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-2-(iodomethyl)oxolan-3-yl] acetate
• CTK2E5824
• DTXSID20434383
• 61168-98-7

• Inchi： 1S/C11H12FIN2O5/c1-5(16)19-7-2-9(20-8(7)3-13)15-4-6(12)10(17)14-11(15)18/h4,7-9H,2-3H2,1H3,(H,14,17,18)/t7-,8+,9+/m0/s1
• InChI Key： RKVVNIOLHVHSIK-DJLDLDEBSA-N
• SMILES： IC[C@@H]1[C@H](C[C@H](N2C=C(C(NC2=O)=O)F)O1)OC(C)=O

Computed Properties

• Exact Mass: 397.97706
• Monoisotopic Mass: 397.97750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.94